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Compound of Interest

Compound Name: (-)-Fenoprop

Cat. No.: B12764660

Application Notes and Protocols for (-)-Fenoprop

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: (-)-Fenoprop, the biologically active enantiomer of Fenoprop (also known as Silvex
or 2,4,5-TP), is an obsolete herbicide and is not registered for current use in many countries,
including the United States, where its registration was canceled in 1985.[1][2][3] These notes
are intended for research and informational purposes only. All handling and application of this
chemical should be performed in a controlled laboratory or research setting, adhering to all
applicable safety regulations and guidelines. Commercial formulations of Fenoprop were
typically racemic mixtures.[4] The application data provided below pertains to these historical
racemic formulations (Silvex).

Introduction

(-)-Fenoprop is the (2R)-isomer of 2-(2,4,5-trichlorophenoxy)propionic acid.[5] It is a synthetic
auxin, a class of plant growth regulators that mimic the effects of the natural plant hormone
indole-3-acetic acid (IAA).[5] By acting as an IAA mimic, (-)-Fenoprop induces rapid and
uncontrolled growth in susceptible plants, leading to their eventual death.[5] It was historically
used as a post-emergence herbicide for the control of broadleaf weeds in various agricultural
and non-crop settings.[1][2][3][6][7]

Physicochemical Properties
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A summary of the key physicochemical properties of Fenoprop is presented in the table below.

Property Value Reference

Chemical Formula CoH7Cls03 --INVALID-LINK--
Molar Mass 269.51 g/mol --INVALID-LINK--
Appearance White powder --INVALID-LINK--
Melting Point 179-181 °C --INVALID-LINK--
Water Solubility 140 mg/L at 25 °C --INVALID-LINK--
Acidity (pKa) 2.84 --INVALID-LINK--

Agricultural Applications (Historical Context)

The following tables summarize the historical application rates for Silvex (racemic Fenoprop) in
various agricultural settings. These are provided for informational purposes only.

Table 1: Application Rates for Turfgrass

Application Rate (Active Application Timing &
Target Weed .
Ingredient) Remarks
Black medic, Yellow Apply in fall or in spring before
0.75 Ib/acre )
woodsorrel mid-May.[6]
Repeat applications at 2-week
intervals. Apply in fall or spring
White clover 0.75 Ib/acre before mid-May. Turf injury

may result at temperatures
above 70°F.[6][7]

0.75 Ib/acre (in combination Fall application is effective for
with 1 Ib/acre 2,4-D) most broadleaf weeds.[6][7]

General Broadleaf Weeds

Table 2: Application Rates for Rice and Sugarcane
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Application Rate (Active
Crop .
Ingredient)

Target Weeds & Remarks

Rice 0.25-0.375|b a.e./acre

For control of ricefield bulrush,
redstem, and waterhyssop.[8]

Not effective for grass control.

[8]

Sugarcane 2.0 - 3.0 Ib/acre

For seedling johnsongrass,
itchgrass, and other annual
grasses.[9] Often used in
combination with other
herbicides for broader

spectrum control.[9]

Table 3: Application Rates for Aquatic Weed Control

Application Type Rate

Target Weeds & Remarks

0.026 to 0.052 pounds of

Foliar Application o )
active ingredient per acre

For susceptible emergent and

floating plants.[10]

1 ppm (2.7 pounds of active
In-Water Application ingredient per acre-foot of

water)

For control of submerged
weeds like Eurasian

watermilfoil.[10]

Mechanism of Action and Signaling Pathway

(-)-Fenoprop, as a synthetic auxin, disrupts plant growth by overwhelming the natural auxin

signaling pathways. The core of this pathway involves the TIR1/AFB family of F-box proteins,

which act as auxin receptors.

Click to download full resolution via product page

Caption: Simplified Auxin Signaling Pathway.
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Experimental Protocols

The following are generalized protocols for research purposes. Specific concentrations and
incubation times will need to be optimized for the particular plant species and experimental
objectives.

Protocol for In Vitro Phytotoxicity Assay

This protocol is designed to assess the phytotoxic effects of (-)-Fenoprop on plant cell cultures
or seedlings.

Materials:

¢ (-)-Fenoprop stock solution (dissolved in a suitable solvent, e.g., DMSO or ethanol)
 Sterile plant tissue culture medium (e.g., Murashige and Skoog medium)

o Plant cell suspension culture or sterile seedlings of the target species

 Sterile petri dishes or multi-well plates

o Growth chamber with controlled light and temperature

o Microscope for morphological analysis

o Reagents for viability assays (e.g., Evans blue or FDA staining)

Procedure:

o Preparation of Treatment Media: Prepare a dilution series of (-)-Fenoprop in the sterile plant
tissue culture medium to achieve the desired final concentrations for testing. Include a
solvent control (medium with the same concentration of the solvent used for the stock
solution) and a negative control (untreated medium).

e Treatment Application:

o For cell suspension cultures: Add a known volume of the cell suspension to each well of a
multi-well plate, followed by the addition of the treatment media.
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o For seedlings: Place sterile seedlings onto the surface of the solidified agar medium
containing the different concentrations of (-)-Fenoprop in petri dishes.

 Incubation: Incubate the treated cultures or seedlings in a growth chamber under controlled
conditions (e.g., 25°C, 16/8h light/dark cycle).

o Data Collection: At predetermined time points (e.qg., 24, 48, 72 hours), assess the following
parameters:

o Morphological Changes: Observe and record any changes in cell shape, color, or seedling
morphology (e.g., root growth inhibition, leaf epinasty) using a microscope.

o Cell Viability: Quantify cell viability using a suitable assay (e.g., Evans blue staining for cell
death or fluorescein diacetate (FDA) staining for cell viability).

o Biomass Measurement: For cell cultures, determine the fresh and dry weight of the cells to
assess growth inhibition. For seedlings, measure root and shoot length and weight.

o Data Analysis: Analyze the dose-response relationship to determine the ECso (half-maximal
effective concentration) for the observed phytotoxic effects.

Protocol for Herbicide Efficacy Testing (Whole Plant
Assay)

This protocol outlines a general procedure for evaluating the herbicidal efficacy of (-)-Fenoprop
on whole plants.

Materials:

(-)-Fenoprop formulation (e.g., emulsifiable concentrate)

Potted plants of the target weed species and a non-target crop species

Greenhouse or controlled environment chamber

Spray chamber or handheld sprayer for application

Personal Protective Equipment (PPE)
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Procedure:

o Plant Propagation: Grow the target weed and non-target crop species in pots containing a
standardized soil mix until they reach a suitable growth stage for treatment (e.g., 3-4 leaf
stage).

o Treatment Preparation: Prepare spray solutions of (-)-Fenoprop at various concentrations.
Include a control group sprayed only with water and the formulation blank (if applicable).

» Herbicide Application: Apply the herbicide solutions to the plants using a calibrated sprayer
to ensure uniform coverage.

o Post-Application Care: Place the treated plants back into the greenhouse or growth chamber
and provide optimal conditions for growth.

o Efficacy Assessment: At regular intervals (e.g., 7, 14, and 21 days after treatment), visually
assess the plants for signs of phytotoxicity. Use a rating scale (e.g., 0 = no injury, 100 =
complete death) to quantify the herbicidal effect.

o Biomass Measurement: At the end of the experiment, harvest the above-ground biomass of
each plant, and determine the fresh and dry weights to quantify the reduction in growth.

o Data Analysis: Analyze the data to determine the dose-response curve and the GRso (the
dose required to cause a 50% reduction in plant growth).

Experimental Workflows

The following diagrams illustrate typical experimental workflows for studying the effects of (-)-
Fenoprop.
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Caption: In Vitro Phytotoxicity Workflow.
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Caption: Herbicide Efficacy Testing Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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